3-{2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 3-[2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C20H18N4O4/c1-2-27-14-9-7-13(8-10-14)18-22-17(28-23-18)11-12-24-19(25)15-5-3-4-6-16(15)21-20(24)26/h3-10H,2,11-12H2,1H3,(H,21,26)
• InChI Key: JUVZBWZTTZUSRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CCN3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol

Description

This compound is a complex organic molecule with several functional groups, including an oxadiazole ring and a tetrahydroquinazoline dione group. These groups are often found in biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring and the tetrahydroquinazoline dione group. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole and tetrahydroquinazoline groups would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The oxadiazole and tetrahydroquinazoline groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxy and oxadiazole groups could affect the compound’s solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many compounds with similar structures have diverse biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide detailed information on its safety and potential hazards. As with any chemical compound, appropriate safety precautions should be taken when handling and storing it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. Given the biological activity of similar compounds, it could potentially be a candidate for drug development.